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Compound of Interest

Compound Name: TVvD-0003510

Cat. No.: B8244928

Get Quote

For Researchers, Scientists, and Drug Development Professionals

\

This technical guide provides a comprehensive overview of the physicochemical properties
and, where publicly available, the biological context of the carboxamide derivative, TVD-
0003510. The information is intended to support research and development activities.

Core Molecular Information

TVD-0003510 is identified as 5-(2,4-Dihydroxy-5-isopropylphenyl)-N-ethyl-4-(4-(piperazin-1-
ylmethyl)phenyl)-4H-1,2,4-triazole-3-carboxamide. Its fundamental properties are summarized

in the table below.
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Property Value Source

CAS Number 2355276-51-4 MedChemExpress|[1]
Molecular Formula C25H32N603 Amadis Chemical[2]
Molecular Weight 476.57 g/mol Calculated

5-(2,4-Dihydroxy-5-
isopropylphenyl)-N-ethyl-4-(4-

Synonyms (piperazin-1- Amadis Chemical[2]
ylmethyl)phenyl)-4H-1,2 4-

triazole-3-carboxamide

Biological Context and Activity

Publicly available information indicates that TVD-0003510 is a carboxamide derivative.[1] It is
noted for its role in the synthesis of (2-((6-(2-aminopyrimidine-5-carboxamido)-8-methoxy-3,4-
dihydro-2H-pyrimido[1,2-c]quinazolin-9-yl)oxy)ethyl)piperazine-I-carboxylate (C51), as a
component of tert-butyl 2-(4-hydroxyphenyl)acetate.[1]

At present, detailed public information regarding specific signaling pathways directly modulated
by TVD-0003510 is limited. The broader class of piperazine derivatives, however, is known to
interact with a wide range of biological targets, including but not limited to G-protein coupled
receptors and ion channels, exhibiting activities such as anti-inflammatory, anti-microbial, and
central nervous system effects. Further research is required to elucidate the specific
mechanism of action and biological targets of TVD-0003510.

Experimental Protocols

Detailed experimental protocols for the specific use of TVD-0003510 in biological assays are
not extensively documented in publicly accessible literature. However, general protocols for its
solubilization and handling are available.

Solubility Protocols

For in vitro and in vivo studies, proper solubilization of TVD-0003510 is critical. The following
are general protocols for preparing stock and working solutions:
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Protocol 1: General Solvent Formulation
e Prepare a stock solution of TVD-0003510 in 100% DMSO.
o For a working solution, dilute the stock solution in a vehicle composed of:

10% DMSO

[¢]

[e]

40% PEG300

5% Tween-80

o

45% Saline

[¢]

o Ensure the final concentration of the compound is at the desired level for the experiment. A
solubility of = 2.5 mg/mL has been reported for this vehicle.[1]

Protocol 2: Formulation with SBE-B-CD
e Prepare a stock solution of TVD-0003510 in 100% DMSO.
» For a working solution, dilute the stock solution in a vehicle composed of:
o 10% DMSO
o 90% (20% SBE-B-CD in Saline)
e This formulation has also been reported to achieve a solubility of > 2.5 mg/mL.[1]
Protocol 3: Corn Oil Formulation
e Prepare a stock solution of TVD-0003510 in 100% DMSO.
o For a working solution, dilute the stock solution in a vehicle composed of:
o 10% DMSO

o 90% Corn Oll
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e This formulation has also been reported to achieve a solubility of > 2.5 mg/mL.[1]

Visualizations
Logical Relationship in Synthesis

The following diagram illustrates the stated role of TVD-0003510 as a synthetic intermediate.
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Role of TVD-0003510 in Synthesis

TVD-0003510
(Carboxamide Derivative) [ten—butyl 2-(4-hydroxyphenyl)acetate]

Involves in synthesis of ~"as a part of

(2-((6-(2-aminopyrimidine-5-carboxamido)-8-methoxy-3,4-dihydro-2H-pyrimido[1,2-c]quinazolin-9-yl)oxy)ethyl)piperazine-I-carboxylate
(C51)

Click to download full resolution via product page

Role of TVD-0003510 in a synthetic pathway.
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Experimental Workflow for Solubilization

The following diagram outlines a general workflow for the preparation of a TVD-0003510
solution for experimental use, based on the provided protocols.
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General Solubilization Workflow for TVD-0003510

Start: Weigh TVD-0003510

Prepare Stock Solution
in 100% DMSO

Select Vehicle

Protocol 2

Mix Stock with Vehicle

End: Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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